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Compound of Interest

Compound Name: 3-Methyl-2-hexene

Cat. No.: B101136

This in-depth technical guide provides a summary of available thermodynamic data for 3-
Methyl-2-hexene. The information is intended for researchers, scientists, and drug
development professionals who require precise thermodynamic parameters for this compound.
This document presents quantitative data in structured tables, outlines common experimental
protocols for the determination of such data, and includes a visualization of the general
workflow for thermodynamic data acquisition.

Core Thermodynamic Data

3-Methyl-2-hexene (C7H14, molar mass: 98.1861 g/mol ) is an unsaturated hydrocarbon with
two stereoisomers, (E)- and (Z)-3-Methyl-2-hexene.[1][2] The thermodynamic properties can
vary between the individual isomers and the isomeric mixture. The following tables summarize
the key thermodynamic data available for 3-Methyl-2-hexene and its isomers.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value Units Compound Source
Standard
Enthalpy of 3-Methyl-2-

) -75.9+15 kJ/mol Cheméo
Formation (Gas, hexene
AfH°gas)
Standard Gibbs

3-Methyl-2-

Free Energy of 46.29 kJ/mol Cheméo

) hexene
Formation (AfG®)

Table 2: Heat Capacity and Entropy
. Temperatur
Property Value Units ) Compound Source
e

Ideal Gas
Heat 3-Methyl-2-

) 165.71 J/mol-K 298.15 Cheméo
Capacity hexene
(Cp.gas)
Ideal Gas
Heat 3-Methyl-2- i

) 240.48 J/mol-K 400.00 Cheméo
Capacity hexene
(Cp,gas)
Ideal Gas
Heat 3-Methyl-2-

_ 315.24 J/mol-K 500.00 Cheméo
Capacity hexene
(Cp.gas)

Table 3: Phase Change and Critical Properties
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Property Value Units Compound Source
Normal Boiling 3-Methyl-2- NIST
_ _ 367 %5 K
Point (Tboil) hexene WebBooK[3]
Enthalpy of
o (2)-3-Methyl-2- NIST
Vaporization 35.6 kJ/mol
hexene WebBook[4]
(AvapH®)
Enthalpy of
o (2)-3-Methyl-2- NIST
Vaporization 34.2 kJ/mol
hexene WebBook[4]
(AvapH)
Enthalpy of
o (E)-3-Hexene, 2-  NIST
Vaporization 8.20 kcal/mol
methyl- WebBookK[5]
(AvapH®)
Critical 3-Methyl-2-
545.00 K Cheméo
Temperature (Tc) hexene
Critical Pressure 3-Methyl-2- i
2900.00 kPa Chemeéo
(Pc) hexene

Experimental Protocols

The precise determination of thermodynamic properties for volatile organic compounds like 3-
Methyl-2-hexene involves a variety of specialized experimental techniques. While specific
experimental details for this compound are not readily available in the public domain, this
section outlines the general methodologies employed for determining the key thermodynamic
parameters presented above.

Enthalpy of Formation

The standard enthalpy of formation (AfH®) of a volatile organic compound is typically
determined indirectly through its enthalpy of combustion.

Bomb Calorimetry:

o A precisely weighed sample of the compound is placed in a sealed container, known as a
"bomb," which is then filled with high-pressure oxygen.
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e The bomb is submerged in a known quantity of water in a thermally insulated container
(calorimeter).

e The sample is ignited, and the complete combustion reaction releases heat, which is
absorbed by the bomb and the surrounding water, causing a temperature increase.

e By measuring the temperature change and knowing the heat capacity of the calorimeter
system, the heat of combustion can be calculated.

» The standard enthalpy of formation is then derived from the experimental heat of combustion
using Hess's Law, along with the known standard enthalpies of formation of the combustion
products (CO2 and H20).

Heat Capacity

The heat capacity (Cp) of a liquid or gaseous sample is a measure of the heat required to raise
its temperature by a specific amount.

Differential Scanning Calorimetry (DSC):

A small, accurately weighed sample is placed in a sample pan, and an empty reference pan
is also prepared.

Both pans are heated or cooled at a controlled rate within the DSC instrument.

The instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

This differential heat flow is directly proportional to the heat capacity of the sample.

Enthalpy of Vaporization

The enthalpy of vaporization (AvapH) is the energy required to transform a given quantity of a
substance from a liquid into a gas at a given pressure.

Vapor Pressure Measurement:
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e The vapor pressure of the liquid is measured at various temperatures. This can be achieved
using a static or dynamic method. In the static method, the substance is placed in a closed
container, and the pressure of the vapor in equilibrium with the liquid is measured at different
temperatures.

o The Clausius-Clapeyron equation, which relates vapor pressure, temperature, and enthalpy
of vaporization, is then used to determine the enthalpy of vaporization from the slope of a
plot of the natural logarithm of vapor pressure versus the inverse of the absolute
temperature.

Boiling Point

The normal boiling point (Tboil) is the temperature at which the vapor pressure of a liquid
equals the surrounding atmospheric pressure at sea level.

Ebulliometry:

e An ebulliometer is an instrument designed to measure the boiling point of a liquid with high
precision.

e The liquid is heated to its boiling point, and the temperature of the vapor in equilibrium with
the boiling liquid is measured using a calibrated thermometer.

» The design of the apparatus ensures that the thermometer is immersed in the vapor phase
and is not affected by superheating of the liquid.

Critical Properties

The critical temperature (Tc) and critical pressure (Pc) are the temperature and pressure at the
critical point, above which distinct liquid and gas phases do not exist.

Sealed-Tube Method:
e A small amount of the liquid is sealed in a sturdy glass tube.

e The tube is slowly heated in a controlled-temperature bath.
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e As the temperature approaches the critical temperature, the meniscus separating the liquid
and vapor phases becomes less distinct and eventually disappears at the critical
temperature.

e The pressure at this point is the critical pressure. Visual observation is used to determine the
point at which the phase boundary vanishes.

Visualization of Thermodynamic Data Workflow

The following diagram illustrates a generalized workflow for the acquisition and analysis of
thermodynamic data for a volatile organic compound.
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Caption: Generalized workflow for thermodynamic data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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